Cas no 1261867-00-8 (2-Fluoroquinolin-3-ol)

2-Fluoroquinolin-3-ol is a fluorinated quinoline derivative with notable applications in pharmaceutical and agrochemical research. The incorporation of a fluorine atom at the 2-position enhances its reactivity and metabolic stability, making it a valuable intermediate in medicinal chemistry. The hydroxyl group at the 3-position provides a versatile handle for further functionalization, enabling the synthesis of diverse heterocyclic compounds. Its structural features contribute to improved binding affinity and selectivity in target interactions, particularly in the development of bioactive molecules. This compound is characterized by high purity and consistent performance, ensuring reliability in synthetic workflows. Its utility spans antimicrobial, anticancer, and materials science research.

2-Fluoroquinolin-3-ol structure

Product Name:2-Fluoroquinolin-3-ol

CAS No:1261867-00-8

MF:C₉H₆FNO

MW:163.148445606232

CID:4822350

Update Time:2025-06-09

2-Fluoroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

- 2-fluoroquinolin-3-ol
- 2-Fluoro-3-hydroxyquinoline
- ZB0447
- 2-Fluoroquinolin-3-ol
- Inchi： 1S/C9H6FNO/c10-9-8(12)5-6-3-1-2-4-7(6)11-9/h1-5,12H
- InChI Key： XJLRROGTQOJUJL-UHFFFAOYSA-N
- SMILES： FC1=C(C=C2C=CC=CC2=N1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
XLogP3: 2.3
Topological Polar Surface Area: 33.1

2-Fluoroquinolin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189000997-250mg	2-Fluoro-3-hydroxyquinoline	1261867-00-8	98%	250mg	776.83 USD	2021-06-01
Alichem	A189000997-500mg	2-Fluoro-3-hydroxyquinoline	1261867-00-8	98%	500mg	1,172.86 USD	2021-06-01
Alichem	A189000997-1g	2-Fluoro-3-hydroxyquinoline	1261867-00-8	98%	1g	1,741.62 USD	2021-06-01

2-Fluoroquinolin-3-ol Related Literature

1. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
2. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
3. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
4. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
5. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 2-Fluoroquinolin-3-ol

Comprehensive Overview of 2-Fluoroquinolin-3-ol (CAS No. 1261867-00-8): Properties, Applications, and Industry Insights

2-Fluoroquinolin-3-ol (CAS No. 1261867-00-8) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a fluoroquinoline compound, it serves as a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and material science. The presence of both fluorine and hydroxyl groups enhances its reactivity, making it valuable for designing targeted therapies and advanced materials.

In recent years, the demand for fluorinated heterocycles like 2-Fluoroquinolin-3-ol has surged, driven by their applications in antimicrobial agents, anticancer research, and organic electronics. Researchers are particularly interested in its potential to improve drug bioavailability and metabolic stability, addressing challenges in modern medicinal chemistry. Additionally, its role in catalysis and ligand design has been explored, further expanding its industrial relevance.

The synthesis of 2-Fluoroquinolin-3-ol typically involves multi-step reactions, including halogenation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting trends toward green chemistry and sustainable production. Analytical methods like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with regulatory standards.

From a commercial perspective, 2-Fluoroquinolin-3-ol is supplied by specialized chemical manufacturers and custom synthesis providers. Its pricing and availability are influenced by factors such as raw material costs, patent landscapes, and regional regulations. Companies investing in R&D often seek this compound for high-throughput screening libraries or as a building block for proprietary compounds.

Emerging trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of 2-Fluoroquinolin-3-ol. Virtual screening platforms leverage its structural features to predict novel drug-target interactions, accelerating the identification of lead compounds. This aligns with the growing focus on precision medicine and personalized therapeutics, where tailored molecular designs are paramount.

Environmental and safety considerations are also critical when handling 2-Fluoroquinolin-3-ol. While it is not classified as a hazardous substance, proper laboratory practices and waste disposal protocols must be followed to minimize ecological impact. The compound’s stability under various storage conditions and compatibility with common solvents are frequently discussed in technical datasheets.

In summary, 2-Fluoroquinolin-3-ol (CAS No. 1261867-00-8) represents a pivotal chemical intermediate with broad applications across life sciences and materials engineering. Its integration into cutting-edge research underscores the intersection of synthetic chemistry, biotechnology, and industrial innovation, making it a subject of ongoing scientific and commercial interest.